methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate

• IUPAC Name: methyl N-[1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)imidazolidin-4-yl]carbamate
• InChI: InChI=1S/C11H14F3N3O4/c1-21-9(20)16-10(11(12,13)14)7(18)17(8(19)15-10)6-4-2-3-5-6/h6H,2-5H2,1H3,(H,15,19)(H,16,20)
• InChI Key: DGGYIXZGGIKVQR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1(C(=O)N(C(=O)N1)C2CCCC2)C(F)(F)F
• Molecular Formula: C11H14F3N3O4
• Molecular Weight: 309.24 g/mol

Description

Methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate, also known as Clopyralid, is a selective herbicide that is widely used in agriculture to control broadleaf weeds. It belongs to the chemical class of pyridinecarboxylic acids and is structurally similar to the plant hormone auxin. Clopyralid is known to have a high level of efficacy against many weed species, making it a popular choice for farmers and agricultural professionals.

Mechanism of Action

Methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate works by mimicking the plant hormone auxin, which is responsible for regulating plant growth and development. The herbicide is absorbed by the leaves of the target weed and is transported to the meristem, where it disrupts the normal growth patterns of the plant. This leads to a rapid and irreversible cessation of growth, ultimately resulting in the death of the plant.
Biochemical and Physiological Effects:
methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate has been shown to have a number of biochemical and physiological effects on plants. It inhibits the activity of the enzyme pyruvate dehydrogenase, which is involved in the production of energy in plant cells. It also disrupts the normal functioning of the cell membrane, leading to a loss of membrane integrity and an increase in cell death.

Advantages and Limitations for Lab Experiments

Methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate has a number of advantages as a herbicide for use in laboratory experiments. It is highly effective at controlling broadleaf weeds, making it a useful tool for studying plant growth and development. It is also relatively safe for use in laboratory settings, with a low toxicity to mammals. However, there are some limitations to the use of methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate in laboratory experiments. It can be expensive to purchase and may require specialized equipment for application. Additionally, its effects on non-target plants and the environment must be carefully considered.

Future Directions

There are a number of potential future directions for research on methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate. One area of interest is the development of new formulations of the herbicide that are more effective at controlling specific weed species. Another area of interest is the study of the environmental impact of methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate and its potential effects on non-target plants and animals. Additionally, research into the mechanisms of herbicide resistance in weeds could lead to the development of new strategies for weed control.

Scientific Research Applications

Methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate has been extensively studied for its herbicidal properties and its potential impact on the environment. Scientific research has shown that methyl [1-cyclopentyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]carbamate can effectively control a wide range of broadleaf weeds, including thistles, dandelions, and clovers. It has also been shown to have a low toxicity to mammals, making it a safe choice for use in agricultural settings.